(E)-N'-((3-allyl-4-chloro-2-oxo-2,3-dihydrothiazol-5-yl)methylene)isonicotinohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N'-((3-allyl-4-chloro-2-oxo-2,3-dihydrothiazol-5-yl)methylene)isonicotinohydrazide is a useful research compound. Its molecular formula is C13H11ClN4O2S and its molecular weight is 322.77. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structure Analysis
The compound has been a subject of interest in crystal structure analysis, especially in derivatives of 1,2,4-triazole. For instance, studies have synthesized derivatives like 4-allyl-5-pyridin-4-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione and analyzed their crystal structures (Ö. Yıldırım et al., 2005).
Antimicrobial Evaluation
Several studies have synthesized and evaluated the antimicrobial properties of compounds related to (E)-N'-((3-allyl-4-chloro-2-oxo-2,3-dihydrothiazol-5-yl)methylene)isonicotinohydrazide. For example, compounds like 2-(4-chloro-3-methylphenoxy)acetohydrazide have been tested for antibacterial and antifungal activities (Fuloria et al., 2009).
Antitubercular Activity
Research has focused on the synthesis and evaluation of derivatives for their antitubercular activity. A study synthesized N’(E)-heteroaromatic-isonicotinohydrazide derivatives, showing significant minimum inhibitory concentration activity against Mycobacterium tuberculosis (Ferreira et al., 2010).
Complexation Study with Samarium
Complexation of organic ligands like Schiff bases of isonicotinic acid hydrazide with samarium has been explored, revealing insights into stability constants and thermodynamic parameters (Omar (Al-Ahdal) et al., 2020).
Synthesis and Characterization
Several studies have focused on the synthesis and characterization of novel Schiff bases containing 1,2,4-triazole ring, which are closely related to this compound. These studies contribute to understanding the molecular structure and properties of such compounds (Mobinikhaledi et al., 2010).
properties
IUPAC Name |
N-[(E)-(4-chloro-2-oxo-3-prop-2-enyl-1,3-thiazol-5-yl)methylideneamino]pyridine-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN4O2S/c1-2-7-18-11(14)10(21-13(18)20)8-16-17-12(19)9-3-5-15-6-4-9/h2-6,8H,1,7H2,(H,17,19)/b16-8+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZYFLNASENBSSB-LZYBPNLTSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=C(SC1=O)C=NNC(=O)C2=CC=NC=C2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCN1C(=C(SC1=O)/C=N/NC(=O)C2=CC=NC=C2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.77 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.